Cas no 91880-86-3 (6-Benzothiazolol,2-methyl-, 6-acetate)

• Product Name: 6-Benzothiazolol,2-methyl-, 6-acetate
• CAS No: 91880-86-3
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 800190
• Update Time: 2024-02-01

6-Benzothiazolol,2-methyl-, 6-acetate Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolol,2-methyl-, 6-acetate
• 6-Benzothiazolol,2-methyl-,acetate(6CI,7CI)

• Inchi： 1S/C10H9NO2S/c1-6-11-9-4-3-8(13-7(2)12)5-10(9)14-6/h3-5H,1-2H3
• InChI Key： PIZUDSNWFUUHBA-UHFFFAOYSA-N
• SMILES： C(OC1C=C2SC(C)=NC2=CC=1)(=O)C

Computed Properties

• Exact Mass: 207.035
• Monoisotopic Mass: 207.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2